Cas no 1805509-88-9 (2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde)

• Product Name: 2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde
• CAS No: 1805509-88-9
• MF: C₉H₃ClF₆O
• MW: 276.562942743301
• CID: 4964097
• Update Time: 2025-08-05

2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde

• Inchi： 1S/C9H3ClF6O/c10-7-1-4(3-17)5(8(11,12)13)2-6(7)9(14,15)16/h1-3H
• InChI Key： YVDQQTNDUPWLIE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C(C(F)(F)F)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 275.9776614 g/mol
• Monoisotopic Mass: 275.9776614 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1
• Molecular Weight: 276.56

Additional information on 2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde

Introduction to 2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde (CAS No. 1805509-88-9)

2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1805509-88-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a formyl group (-CHO) attached to a benzene ring. The unique substitution pattern of this molecule, featuring two trifluoromethyl (-CF₃) groups and a chlorine atom at the 4- and 5-positions respectively, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde contributes to its high reactivity and versatility in various chemical transformations. The electron-withdrawing nature of the trifluoromethyl groups enhances the electrophilicity of the aldehyde functionality, facilitating its participation in nucleophilic addition reactions. Additionally, the chlorine substituent at the 5-position can serve as a handle for further functionalization through cross-coupling reactions or other palladium-catalyzed processes.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing multiple fluorine atoms. The presence of trifluoromethyl groups is particularly noteworthy, as they are known to influence metabolic stability, lipophilicity, and binding affinity towards biological targets. This has led to extensive research into derivatives of 2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde as potential candidates for drug development.

One of the most compelling areas of research involving 2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in oncology and inflammatory disease treatments. The electron-deficient aromatic system of this compound provides an ideal scaffold for designing molecules that can selectively inhibit specific kinases. For instance, studies have demonstrated that analogs of 2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde can be modified to target tyrosine kinases, which are overexpressed in certain cancers.

The agrochemical industry has also recognized the utility of 2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde as a precursor in the development of novel pesticides. Fluorinated aromatic compounds are known for their enhanced bioactivity and resistance to degradation, making them effective against a broad spectrum of pests. Researchers have synthesized various derivatives of this compound and evaluated their efficacy as herbicides and fungicides. Preliminary results indicate promising activity against resistant weed species while maintaining low toxicity to non-target organisms.

The synthesis of 2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde involves multi-step organic transformations that highlight its synthetic utility. One common approach begins with the bromination or chlorination of a suitable precursor benzene derivative followed by selective fluorination using reagents such as sulfur tetrafluoride or potassium fluoride complexes. The introduction of the aldehyde group is typically achieved through oxidation reactions employing reagents like manganese dioxide or selenium dioxide.

The handling and storage of 2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde require adherence to standard laboratory protocols to ensure safety and stability. While not classified as hazardous under typical conditions, it is advisable to conduct experiments in well-ventilated areas or under inert atmospheres to minimize exposure. Solubility studies have shown that this compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which is advantageous for its use in solution-phase reactions.

The impact of fluorine substitution on the electronic properties of aromatic systems has been extensively studied computationally and experimentally. Density functional theory (DFT) calculations have revealed that the trifluoromethyl groups significantly lower the HOMO-LUMO gap, enhancing charge transfer processes relevant to photopharmacology applications. This has spurred interest in developing photoactivatable probes based on structures related to 2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde.

In conclusion, 2,4-Bis(trifluoromethyl)-5-chlorobenzaldehyde (CAS No. 1805509-88-9) represents a versatile building block with significant potential across multiple industries. Its unique structural features enable diverse applications in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new synthetic pathways and biological activities associated with fluorinated aromatic compounds like this one, its importance is expected to grow further.